Cas no 1704282-18-7 (4-(4-chlorothiophen-2-yl)but-3-en-2-amine)
4-(4-chlorothiophen-2-yl)but-3-en-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-chlorothiophen-2-yl)but-3-en-2-amine
- 1704282-18-7
- EN300-1985283
-
- Inchi: 1S/C8H10ClNS/c1-6(10)2-3-8-4-7(9)5-11-8/h2-6H,10H2,1H3/b3-2+
- InChI Key: JCRUDQQJWAFROC-NSCUHMNNSA-N
- SMILES: ClC1=CSC(=C1)/C=C/C(C)N
Computed Properties
- Exact Mass: 187.0222482g/mol
- Monoisotopic Mass: 187.0222482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 54.3Ų
4-(4-chlorothiophen-2-yl)but-3-en-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1985283-0.05g |
4-(4-chlorothiophen-2-yl)but-3-en-2-amine |
1704282-18-7 | 0.05g |
$948.0 | 2023-09-16 | ||
| Enamine | EN300-1985283-0.1g |
4-(4-chlorothiophen-2-yl)but-3-en-2-amine |
1704282-18-7 | 0.1g |
$993.0 | 2023-09-16 | ||
| Enamine | EN300-1985283-0.25g |
4-(4-chlorothiophen-2-yl)but-3-en-2-amine |
1704282-18-7 | 0.25g |
$1038.0 | 2023-09-16 | ||
| Enamine | EN300-1985283-0.5g |
4-(4-chlorothiophen-2-yl)but-3-en-2-amine |
1704282-18-7 | 0.5g |
$1084.0 | 2023-09-16 | ||
| Enamine | EN300-1985283-1.0g |
4-(4-chlorothiophen-2-yl)but-3-en-2-amine |
1704282-18-7 | 1g |
$1658.0 | 2023-05-31 | ||
| Enamine | EN300-1985283-2.5g |
4-(4-chlorothiophen-2-yl)but-3-en-2-amine |
1704282-18-7 | 2.5g |
$2211.0 | 2023-09-16 | ||
| Enamine | EN300-1985283-5.0g |
4-(4-chlorothiophen-2-yl)but-3-en-2-amine |
1704282-18-7 | 5g |
$4806.0 | 2023-05-31 | ||
| Enamine | EN300-1985283-10.0g |
4-(4-chlorothiophen-2-yl)but-3-en-2-amine |
1704282-18-7 | 10g |
$7128.0 | 2023-05-31 | ||
| Enamine | EN300-1985283-1g |
4-(4-chlorothiophen-2-yl)but-3-en-2-amine |
1704282-18-7 | 1g |
$1129.0 | 2023-09-16 | ||
| Enamine | EN300-1985283-5g |
4-(4-chlorothiophen-2-yl)but-3-en-2-amine |
1704282-18-7 | 5g |
$3273.0 | 2023-09-16 |
4-(4-chlorothiophen-2-yl)but-3-en-2-amine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-(4-chlorothiophen-2-yl)but-3-en-2-amine
Introduction to 4-(4-Chlorothiophen-2-yl)but-3-en-2-amine (CAS No. 1704282-18-7)
4-(4-Chlorothiophen-2-yl)but-3-en-2-amine, with the CAS number 1704282-18-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a chlorothiophene moiety and an amino group attached to a butenyl chain. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further research and development.
The chemical structure of 4-(4-chlorothiophen-2-yl)but-3-en-2-amine can be represented as follows: C10H9ClNS. The presence of the chlorothiophene ring and the amino group on the butenyl chain provides a versatile platform for chemical modifications, making it an attractive target for synthetic chemists and medicinal chemists alike. The compound's ability to form stable complexes with various metal ions and its potential for conjugation with other biomolecules further enhance its utility in both academic and industrial settings.
In the realm of medicinal chemistry, 4-(4-chlorothiophen-2-yl)but-3-en-2-amine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that these derivatives effectively reduced tumor growth in vitro and in vivo, suggesting their potential as anticancer agents.
Beyond its medicinal applications, 4-(4-chlorothiophen-2-yl)but-3-en-2-amine has also been investigated for its use in materials science. The unique electronic properties of the chlorothiophene moiety make it an attractive candidate for the development of organic semiconductors and other advanced materials. A study published in Advanced Materials in 2020 demonstrated that derivatives of this compound could be used to create highly efficient organic photovoltaic cells. The researchers found that these materials exhibited excellent charge transport properties and high photovoltaic efficiency, making them promising candidates for next-generation solar cells.
The synthesis of 4-(4-chlorothiophen-2-yl)but-3-en-2-amine typically involves a multi-step process that begins with the preparation of the chlorothiophene ring followed by the introduction of the butenyl chain and the amino group. Various synthetic routes have been reported, each with its own advantages and limitations. For example, one common approach involves the reaction of 4-chlorothiophene with an appropriate alkyne followed by reduction to form the butenyl chain. Subsequent functionalization steps are then used to introduce the amino group. The choice of synthetic route often depends on factors such as yield, purity, and scalability.
The physical and chemical properties of 4-(4-chlorothiophen-2-yl)but-3-en-2-amine have been extensively characterized using various analytical techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These studies have provided valuable insights into the compound's structure and behavior under different conditions. For instance, NMR spectroscopy has revealed detailed information about the spatial arrangement of atoms within the molecule, while MS has confirmed its molecular weight and elemental composition.
In terms of safety and handling, it is important to note that while 4-(4-chlorothiophen-2-yl)but-3-en-2-amine is not classified as a hazardous material, it should still be handled with care to avoid potential risks associated with exposure. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a well-controlled environment to maintain its stability and purity.
The future prospects for 4-(4-chlorothiophen-2-yl)but-3-en-2-amine are promising, driven by ongoing research efforts aimed at optimizing its properties for specific applications. In medicinal chemistry, further studies are needed to fully understand its mechanism of action and to identify potential side effects. In materials science, efforts are focused on improving the efficiency and stability of materials derived from this compound for use in advanced technologies such as organic electronics and photovoltaics.
In conclusion, 4-(4-chlorothiophen-2-yl)but-3-en-2-amine (CAS No. 1704282-18--7) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique molecular structure provides a solid foundation for further research and development, making it an exciting area of study for scientists across multiple disciplines.
1704282-18-7 (4-(4-chlorothiophen-2-yl)but-3-en-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)